(7-chloro-1-methyl-4,4-dioxido-1H-benzo[e][1,3,4]thiadiazin-3-yl)(morpholino)methanone

• IUPAC Name: (7-chloro-1-methyl-4,4-dioxo-4λ6,1,2-benzothiadiazin-3-yl)-morpholin-4-ylmethanone
• InChI: InChI=1S/C13H14ClN3O4S/c1-16-10-8-9(14)2-3-11(10)22(19,20)12(15-16)13(18)17-4-6-21-7-5-17/h2-3,8H,4-7H2,1H3
• InChI Key: PUHZSXXUGQDCPC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)Cl)S(=O)(=O)C(=N1)C(=O)N3CCOCC3
• Molecular Formula: C13H14ClN3O4S
• Molecular Weight: 343.79 g/mol

Description

“(7-chloro-1-methyl-4,4-dioxido-1H-benzo[e][1,3,4]thiadiazin-3-yl)(morpholino)methanone” is a chemical compound. Unfortunately, there isn’t much specific information available about this compound. It’s worth noting that it shares some structural similarities with benzodiazepines, a class of psychoactive drugs.

Scientific Research Applications

Biological Interactions and Applications

Compounds containing similar structural motifs, such as benzothiadiazine derivatives and morpholino groups, have been investigated for their biological activities. For example, certain benzothiadiazine derivatives have been studied for their interactions with cannabinoid receptors, demonstrating agonist or antagonist properties depending on their structural configurations (Landsman et al., 1997). Such interactions are crucial for understanding the pharmacological profiles of these compounds and their potential therapeutic applications.

Chemical Synthesis and Reactivity

The reactivity of compounds with thiadiazine and morpholino groups has been explored in various synthetic contexts. For example, studies have shown how thiadiazine derivatives can undergo reactions with nucleophiles, leading to the formation of novel compounds with potential biological activities (Brukštus et al., 2003). Such synthetic routes are valuable for the development of new molecules with enhanced properties or for the study of reaction mechanisms.

Potential Therapeutic Applications

Research on benzothiadiazine and morpholino derivatives has also extended to their potential therapeutic applications. Some studies have focused on the synthesis of these compounds as antimicrobial agents, indicating their potential in addressing microbial resistance (Sah et al., 2014). Additionally, the development of asymmetric synthesis methods for related compounds highlights the importance of stereochemistry in their biological activity and potential as pharmaceuticals (Kopach et al., 2015).

Structural and Analytical Studies

The structural characterization and analysis of compounds containing benzothiadiazine and morpholino groups have provided insights into their properties and interactions. For instance, X-ray diffraction studies have been used to elucidate the molecular structures of these compounds, which is essential for understanding their reactivity and potential applications (Benaka Prasad et al., 2018).